Cas no 129580-63-8 (Satraplatin)

• Product Name: Satraplatin
• CAS No: 129580-63-8
• CID: 64004
• Update Time: 2025-05-22

Satraplatin Chemical and Physical Properties

Names and Identifiers

• Satraplatin
• Bis(acetato-O)amminedichloro(cyclohexanamine)-pt
• Platinum (lV) cis-dichloro-trans-bis(acetato-O)ammine(cyclohexanamine)
• (OC-6-43)-Bis (acetato-0) ammine-dichloro
• acetic acid,azane,cyclohexanamine,dichloroplatinum
• BMS182751
• BMY45594
• JM216
• JM-216
• YHI-601
• C081294
• Satraplatin(JM216)
• Bis-acetatoamminedichlorocyclohexylamine platinum(iv)
• (OC-6-43)-bis(acetato)amminedichloro(cyclohexylamine)platinum
• Cis-dichloro-trans-diacetoxyl-cis-amino, cyclohexaneplatinum (IV)
• JM 216
• Platinum, bis(acetato-o)amminedichloro(cyclohexanamine)-, (oc-6-43)-
• BMY 45594
• BMS 182751

• Inchi： 1S/C6H12N.2C2H4O2.2ClH.H2N.Pt/c7-6-4-2-1-3-5-6;2*1-2(3)4;;;;/h6-7H,1-5H2;2*1H3,(H,3,4);2*1H;1H2;/q-1;;;;;-1;+6/p-4
• InChI Key： JWTNVKZACPRKPF-UHFFFAOYSA-J
• SMILES： [Pt+4](N)([Cl-])([Cl-])([O-]C(=O)C)([O-]C(=O)C)NC1CCCCC1

Computed Properties

• Exact Mass: 499.06000
• Monoisotopic Mass: 499.060437
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 71.7
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107

Experimental Properties

• Boiling Point: 134.5 ºCat 760 mmHg
• Flash Point: 32.2 ºC
• Solubility: DMF：0.16mg/mL；二甲基亚砜：0.5mg/mL
• PSA: 81.86000
• LogP: 3.70610

Satraplatin Security Information

• Toxicity：LD50 in mice (mg/kg): 30 i.p.; 330 orally (Kelland)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on Satraplatin

Satraplatin: A Comprehensive Overview

Satraplatin, also known as CAS No. 129580-63-8, is a platinum-based anticancer agent that has garnered significant attention in the field of oncology. This compound is classified as a third-generation platinum complex and is distinct from traditional platinum drugs like cisplatin and carboplatin due to its unique chemical structure and pharmacokinetic properties. Satraplatin's development was driven by the need for more effective and less toxic chemotherapy agents, making it a promising candidate for the treatment of various cancers, particularly ovarian and prostate cancers.

The chemical structure of Satraplatin, or CAS No. 129580-63-8, is characterized by its cyclobutane dicarboxylate ligand, which plays a crucial role in its activity and selectivity. This ligand structure contributes to the compound's ability to form DNA adducts, which are essential for its antitumor effects. Recent studies have highlighted the importance of this unique structure in enhancing Satraplatin's ability to target cancer cells while minimizing damage to healthy tissues. The cyclobutane dicarboxylate ligand also influences the compound's stability and solubility, making it suitable for intravenous administration.

One of the most significant advantages of Satraplatin over traditional platinum-based drugs is its reduced nephrotoxicity. Unlike cisplatin, which is notorious for causing kidney damage, Satraplatin has shown a lower propensity to induce renal toxicity. This makes it an ideal option for patients with pre-existing kidney conditions or those undergoing long-term chemotherapy. Recent clinical trials have demonstrated that Satraplatin can be administered at higher doses without compromising patient safety, further underscoring its potential as a next-generation anticancer agent.

The mechanism of action of Satraplatin involves the formation of DNA adducts, which disrupt DNA replication and repair processes in cancer cells. This leads to cell cycle arrest and apoptosis, effectively halting tumor growth. Studies have shown that Satraplatin exhibits a broader spectrum of activity compared to cisplatin, targeting not only platinum-sensitive cancers but also those that are resistant to conventional platinum therapy. This broad efficacy has positioned Satraplatin as a versatile tool in the oncologist's arsenal.

Recent advancements in research have focused on optimizing the delivery of Satraplatin to enhance its therapeutic efficacy further. Nanoparticle-based delivery systems are being explored to improve drug targeting and reduce systemic toxicity. These innovations aim to capitalize on Satraplatin's inherent advantages while addressing any limitations associated with its current administration methods.

In conclusion, Satraplatin (CAS No. 129580-63-8) represents a significant leap forward in platinum-based chemotherapy. Its unique chemical structure, reduced toxicity profile, and broad antitumor activity make it a compelling option for treating various cancers. As research continues to uncover new insights into its mechanisms and applications, Satraplatin holds immense promise for improving cancer treatment outcomes and quality of life for patients worldwide.